Methylnadic anhydride

Epoxy curing Glass transition temperature Thermo-mechanical properties
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H10O3
Molecular Weight 178.18 g/mol
Cat. No. B15677487
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Technical Parameters


Basic Identity
Product NameMethylnadic anhydride
Molecular FormulaC10H10O3
Molecular Weight178.18 g/mol
Structural Identifiers
InChIInChI=1S/C10H10O3/c1-10-6-3-2-5(4-6)7(10)8(11)13-9(10)12/h2-3,5-7H,4H2,1H3/t5-,6+,7+,10+/m0/s1
InChIKeyLTVUCOSIZFEASK-MPXCPUAZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Methylnadic Anhydride (MNA): Technical Baseline for High-Performance Epoxy Curing Agent Selection


Methylnadic anhydride (MNA, CAS 25134-21-8), also known as nadic methyl anhydride (NMA), is a liquid cycloaliphatic dicarboxylic anhydride primarily employed as a curing agent for epoxy resins in high-performance composites, electrical insulation, and advanced adhesives [1]. With its rigid bicyclic norbornene structure, MNA endows cured epoxy networks with elevated glass transition temperatures (Tg) and mechanical moduli that surpass those of conventional monocyclic anhydrides such as methyl tetrahydrophthalic anhydride (MTHPA) [2].

1 Designed for high-glass-transition epoxy networks in composites and electrical insulation
2 Low-viscosity liquid anhydride enabling extended pot life for large-scale composite processing
3 Reported thermomechanical advantage over monocyclic anhydrides in rigid network architectures

Why Methylnadic Anhydride Cannot Be Simply Replaced by Other Anhydride Curing Agents


Anhydride curing agents exhibit distinct reactivity and final network properties due to differences in molecular architecture [1]. MNA's bicyclic norbornene structure imparts significantly higher rigidity than the monocyclic structure of MTHPA or MHHPA, leading to differences in glass transition temperature (Tg), tensile strength, and thermal stability [2]. Direct molecular dynamics simulations show that substituting a bicyclic anhydride (nadic anhydride, NA) with MTHPA in the same DGEBA epoxy system results in a Tg reduction of approximately 21 K [3]. Additionally, MNA provides substantially lower formulation viscosity and longer pot life than amine hardeners, critical for large-scale industrial processing [4].

MTHPA / monocyclic anhydride substitution
Bicyclic norbornene core imparts higher rigidity; replacing with a monocyclic anhydride may significantly reduce Tg and modulus
Amine hardener substitution
Amine curatives typically exhibit higher viscosity and much shorter pot life, limiting large-part processing and fiber wet-out
Class-level property mismatch
Other anhydrides (maleic, phthalic, succinic) yield different crosslink density and thermal stability, altering final network performance

Quantitative Differentiation Evidence: Methylnadic Anhydride vs. Key Comparators


Higher Glass Transition Temperature vs. MTHPA in DGEBA Epoxy Systems

Molecular dynamics simulations and experimental measurements demonstrate that DGEBA epoxy cured with nadic anhydride (NA)—structurally analogous to MNA—achieves a Tg 21.22 K higher than DGEBA cured with MTHPA [1]. MNA possesses a similarly rigid bicyclic norbornene core, which restricts chain mobility and elevates Tg further [2]. In practice, MNA-cured DGEBA systems can achieve Tg values exceeding 200 °C, whereas typical DGEBA/MTHPA yields Tg in the range of 120–150 °C [3].

Tg Elevation vs. MTHPA
Class-level inference
MNA-cured DGEBA: Tg ~200–210 °C
MTHPA-cured: Tg ~120–150 °C
NA vs. MTHPA (sim): +21.22 K
Supports selection for high-service-temperature epoxy applications
Specific Tg depends on resin, ratio and cure cycle; verify with your system
Epoxy curing Glass transition temperature Thermo-mechanical properties

Superior Tensile Strength in Bio-Based Modified Epoxy vs. MXDA Amine Hardener

In a direct comparative study of AESO-modified DGEBA epoxy resins, MNA-cured systems achieved a tensile strength of 58 MPa, compared to 53 MPa for MXDA (m-xylylenediamine) cured systems under identical formulation and cure conditions [1]. MNA outperformed all other hardeners tested, including phthalic anhydride, maleic anhydride, sebacic acid, and polyamide types.

Tensile Strength vs. MXDA Amine
Head-to-head
MNA-cured AESO-DGEBA: 58 MPa
MXDA-cured: 53 MPa (+9.4%)
Reported higher mechanical strength in bio-based coating context
Bio-based epoxy Tensile strength Coating properties

Low Viscosity and Extended Pot Life vs. Amine Curing Agents

MNA exhibits a neat viscosity of less than 300 cP at 25 °C [1], significantly lower than typical amine curatives which often exceed 1,000 cP [2]. When mixed with liquid epoxy resins, MNA formulations maintain pot lives exceeding 24 hours at room temperature, compared to just 4–8 hours for many amine systems [1]. This extended working window is critical for large-scale operations such as filament winding, pultrusion, and casting.

Processing Window
Cross-study comparable
3× lower viscosity (1,000 cP amine)
Pot life >24 h vs. 4–8 h for amine systems
Enables improved fiber wet-out and reduced waste in composite manufacturing
Viscosity Pot life Processing window

Enhanced Thermal Stability (Td5%) in Fluorinated Epoxy Systems Cured with MNA

In a comparative study of low dielectric constant epoxy systems, MNA-cured fluorinated epoxy (FDE) demonstrated a 5% weight loss degradation temperature (Td5%) that is over 60 °C higher than that of MNA-cured conventional DGEBA [1]. Additionally, the glass transition temperature of the MNA-cured FDE system was over 60 °C higher than that of the DGEBA/MNA baseline. This demonstrates MNA's capability to synergize with advanced resin chemistries to achieve exceptional thermal stability.

Thermal Stability in FDE
Cross-study comparable
MNA-cured fluorinated epoxy: Td5% >60 °C higher than MNA-cured DGEBA
Tg also >60 °C higher
Demonstrates synergy with advanced resin chemistries for extreme thermal environments
Thermal stability Low dielectric Fluorinated epoxy

Higher Heat Distortion Temperature and Flexural Modulus in Sustainable Epoxy Systems

MNA-cured epoxidized hemp oil (EHO) systems exhibit a flexural modulus of approximately 300 MPa when used as the sole hardener [1], while MNA-epoxy systems consistently deliver HDT values in the range of 150–175 °C . The rigid norbornene core of MNA contributes to higher stiffness and thermal resistance compared to MTHPA or MHHPA, which typically yield lower HDT values in similar bio-based systems due to their lower crosslink density [2].

HDT & Flexural Modulus
Class-level inference
Flexural modulus ~300 MPa (EHO/MNA)
HDT 150–175 °C, 10–20 °C above MTHPA/MHHPA
Reported thermomechanical advantage in sustainable epoxy composites
Performance depends on bio-resin type and cure cycle; confirm with your formulation
Heat distortion temperature Flexural modulus Bio-based epoxy

Optimal Application Scenarios for Methylnadic Anhydride Based on Quantitative Evidence


Filament Winding and Pultrusion of High-Temperature Composite Structures

MNA's combination of low viscosity (<300 cP) and extended pot life (>24 h) makes it the curing agent of choice for filament winding and pultrusion processes where consistent fiber wet-out and long uninterrupted production runs are essential [1]. The resulting composites achieve HDT values of 150–175 °C and Tg exceeding 200 °C, making them suitable for high-temperature piping, pressure vessels, and structural profiles used in oil & gas and chemical processing industries .

Electrical Encapsulation and High-Voltage Insulation Systems

MNA-cured epoxy systems deliver the high Tg (>200 °C), excellent dielectric properties, and low shrinkage demanded by electrical encapsulation applications for generators, transformers, and automotive motors [1]. Compared to MTHPA-cured systems, MNA provides superior thermal endurance, ensuring insulation integrity under prolonged thermal stress in Class H (180 °C) electrical systems .

High-Performance Aerospace Composite Matrices

The thermal stability enhancement demonstrated by MNA-cured systems—with Td5% improvements exceeding 60 °C over conventional DGEBA baselines when paired with advanced epoxy chemistries [1]—positions MNA as a critical hardener for aerospace-grade prepregs and structural composites. These systems maintain mechanical integrity and low outgassing at sustained temperatures above 200 °C, meeting the stringent requirements of secondary and tertiary aerospace structures .

Bio-Based and Sustainable Epoxy Coatings with High Mechanical Performance

MNA outperforms MXDA amine hardeners by 9.4% in tensile strength (58 MPa vs. 53 MPa) in AESO-modified bio-based epoxy coatings [1], while also providing superior acid resistance compared to amine-cured counterparts . This makes MNA the optimal hardener for sustainable coating formulations intended for corrosive industrial environments where both mechanical durability and chemical resistance are required.

Application
Selection Property
Validation Focus
Filament winding & pultrusion of high-temperature composites
Low-viscosity processing and extended pot life
High-Tg and HDT verification in composite laminates
Electrical encapsulation & high-voltage insulation
High thermal endurance and dielectric properties
Thermal aging performance under Class H conditions
Aerospace composite prepreg & structural matrices
Thermal stability synergy with advanced resin chemistries
Td5% improvement context and low outgassing
Sustainable bio-based epoxy coatings
Mechanical strength and acid-resistance profile
Tensile and corrosion resistance testing in aggressive environments

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